Cas no 20821-66-3 (Allyl dimethyldithiocarbamate)

• Product Name: Allyl dimethyldithiocarbamate
• CAS No: 20821-66-3
• MF: C₆H₁₁NS₂
• MW: 161.288238763809
• MDL: MFCD00059057
• CID: 860502
• PubChem ID: 87568404
• Update Time: 2025-05-28

Allyl dimethyldithiocarbamate Chemical and Physical Properties

Names and Identifiers

• Allyl Dimethyldithiocarbamate
• DIMETHYLDITHIOCARBAMIC ACID ALLYL ESTER
• prop-2-enyl N,N-dimethylcarbamodithioate
• allyl N,N-dimethyldithiocarbamate
• dimethyl-dithiocarbamic acid allyl ester
• Dimethyl-dithiocarbamidsaeure-allylester
• S-Allyl-N,N-dimethyldithiocarbamate
• ZFMLVJVPGIT-UHFFFAOYSA
• Allyl dimethylcarbamodithioate
• NSC86020
• AllylDimethyldithiocarbamate
• Allyl=dimethyldithiocarbamate
• NCIOpen2_001141
• ZFMLVJCASVPGIT-UHFFFAOYSA-
• ZFMLVJCASVPGIT-UHFFFAOYSA-N
• FCH11116
• CS-0449794
• 20821-66-3
• MFCD00059057
• N,N-DIMETHYL(PROP-2-EN-1-YLSULFANYL)CARBOTHIOAMIDE
• InChI=1/C6H11NS2/c1-4-5-9-6(8)7(2)3/h4H,1,5H2,2-3H3
• Carbamodithioic acid, N,N-dimethyl-, 2-propen-1-yl ester
• T70549
• DTXSID90292836
• Carbamic acid, dimethyldithio-, allyl ester
• NSC-86020
• J-013651
• D1944
• AKOS015850781
• AS-70129
• SCHEMBL11039518
• prop-2-enyl dimethylaminomethanedithioate
• Allyl dimethyldithiocarbamate

• MDL： MFCD00059057
• Inchi： 1S/C6H11NS2/c1-4-5-9-6(8)7(2)3/h4H,1,5H2,2-3H3
• InChI Key： ZFMLVJCASVPGIT-UHFFFAOYSA-N
• SMILES： S(CC=C)C(N(C)C)=S

Computed Properties

• Exact Mass: 161.03300
• Monoisotopic Mass: 161.03329170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.11
• Boiling Point: 108°C/5mmHg(lit.)
• Flash Point: 71.4±25.4 °C
• Refractive Index: 1.6020-1.6060
• PSA: 60.63000
• LogP: 1.75210
• Vapor Pressure: 0.4±0.4 mmHg at 25°C

Allyl dimethyldithiocarbamate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Safety Instruction： H227+H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better